N1-(2,5-difluorophenyl)-N2-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]oxamide
• InChI: InChI=1S/C22H21F2N3O2/c1-27(2)20(17-9-5-7-14-6-3-4-8-16(14)17)13-25-21(28)22(29)26-19-12-15(23)10-11-18(19)24/h3-12,20H,13H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: MTBYYLWOAAMWKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=C(C=CC(=C1)F)F)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H21F2N3O2
• Molecular Weight: 397.4 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)oxalamide, also known as DFN-15, is a small molecule compound that has been developed as a potential therapeutic agent for various diseases. It is a member of the oxalamide family of compounds and has been found to have a wide range of biological activities.

Scientific Research Applications

Alzheimer's Disease Research

A study utilized a hydrophobic radiofluorinated derivative of a closely related compound for positron emission tomography (PET) to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This noninvasive technique is expected to facilitate diagnostic assessment and assist in response monitoring during experimental treatments (Shoghi-Jadid et al., 2002).

Fluorescence Imaging

Another application involves the synthesis of fluorescent probes for β-amyloids, demonstrating high binding affinities towards amyloid aggregates in vitro. This could provide a powerful tool for the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).

Chemical Synthesis and Catalysis

Research on asymmetric synthesis of 1,2-diphosphines by hydrophosphination of functionalized allenes using organopalladium complexes demonstrates the utility of related compounds in promoting regio- and stereoselective chemical reactions. This has implications for the synthesis of complex molecules and materials (Huang et al., 2010).

Optical and Material Science

Studies on the synthesis and optical properties of naphthalene-based compounds for fluorescence imaging of zinc in cells and plants show the utility of these compounds in developing sensitive imaging tools for biological and environmental applications (Lee et al., 2015).